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Compound of Interest

Compound Name: Z-7-Tetradecenal

Cat. No.: B104267 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the handling of Z-7-Tetradecenal, including detailed

operational and disposal plans.

Chemical Identifier: Z-7-Tetradecenal CAS Number: 65128-96-3 Molecular Formula: C₁₄H₂₆O

Primary Hazards: Skin corrosion/irritation, serious eye damage/eye irritation, and specific target

organ toxicity (single exposure); respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the recommended PPE for handling Z-7-
Tetradecenal.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Hands Chemical Resistant Gloves

Nitrile or Butyl rubber gloves

are recommended. Ensure

gloves are rated for handling

aldehydes and pesticides.

Regularly inspect for signs of

degradation or puncture.

Change gloves frequently, at

least every two hours or

immediately if contaminated.

Eyes Safety Goggles or Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn in situations

with a higher risk of splashing,

such as during bulk transfers.

Body
Laboratory Coat or Chemical

Resistant Suit

A standard laboratory coat

should be worn for handling

small quantities. For larger

quantities or when there is a

significant risk of splashing, a

chemical-resistant suit or

apron over the lab coat is

advised.[3][4]

Respiratory Fume Hood or Respirator

All handling of Z-7-

Tetradecenal should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available

or during spill clean-up, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.
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Feet Closed-toe Shoes

Sturdy, closed-toe shoes are

required in all laboratory

settings where chemicals are

handled. For situations with a

risk of spills, chemical-resistant

shoe covers or boots should

be worn.[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing risks associated with Z-7-
Tetradecenal.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available.

Clear the workspace of any unnecessary equipment or chemicals.

Have a chemical spill kit readily accessible.

Verify that safety showers and eyewash stations are unobstructed and functional.

2. Donning PPE:

Wash hands thoroughly.

Put on a laboratory coat.

Don safety goggles.

Put on the appropriate chemical-resistant gloves, ensuring the cuffs of the gloves overlap

with the sleeves of the lab coat.

3. Handling the Chemical:

Perform all manipulations of Z-7-Tetradecenal within the chemical fume hood.
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Use the smallest quantity of the chemical necessary for the experiment.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep all containers of Z-7-Tetradecenal tightly sealed when not in use.

4. Post-Handling Procedures:

Decontaminate any surfaces that may have come into contact with the chemical.

Remove gloves using a technique that avoids skin contact with the outer surface.

Dispose of gloves and any other contaminated disposable materials in the designated

hazardous waste container.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Z-7-Tetradecenal and associated contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Z-7-Tetradecenal

Collect in a clearly labeled, sealed, and

compatible waste container. The container

should be marked as "Hazardous Waste" and

include the chemical name.

Contaminated Labware (e.g., pipettes, vials)

Disposable items should be placed in a

designated hazardous waste container. Non-

disposable glassware should be

decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone) in a fume

hood. The rinse solvent must be collected as

hazardous waste.

Contaminated PPE (e.g., gloves, absorbent

pads)

Place in a sealed bag and dispose of in the

designated solid hazardous waste container.

Spill Debris

All materials used to clean up a spill (absorbent

pads, etc.) must be collected in a sealed,

labeled hazardous waste container.

All hazardous waste must be disposed of through the institution's designated hazardous waste

management program. Do not pour Z-7-Tetradecenal down the drain.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Z-7-Tetradecenal.
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Safe Handling Workflow for Z-7-Tetradecenal

1. Preparation

2. Handling

3. Post-Handling & Disposal

Emergency Protocol

Verify Fume Hood & Safety Equipment

Assemble PPE & Spill Kit

Don Appropriate PPE

Work within Fume Hood

Decontaminate Work Area

Spill Occurs

Doff PPE Correctly

Dispose of Waste

Evacuate & Alert

Follow Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Z-7-Tetradecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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